Cas no 4628-12-0 (Phosphonic acid, propyl-, dibutyl ester)
4628-12-0 structure
Product Name:Phosphonic acid, propyl-, dibutyl ester
CAS No:4628-12-0
MF:C11H25O3P
MW:236.28816485405
MDL:MFCD00041391
CID:330797
PubChem ID:99440
Update Time:2025-04-19
Phosphonic acid, propyl-, dibutyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, propyl-, dibutyl ester
- 1-[butoxy(propyl)phosphoryl]oxybutane
- DIBUTYL(1-PROPYL)PHOSPHONATE
- Dibutyl propanephosphonate
- Dibutyl propylphosphonate
- Di-n-butyl-propylphosphonat
- Propylphosphonsaeure-dibutylester
- SCHEMBL4451507
- NSC222698
- NSC 222698
- BRN 2413636
- dibutyl(1-propyl)phosphonate, min. 95 %
- 4628-12-0
- C724UGU5SQ
- AKOS017343281
- NSC-222698
- O,O-dibutyl n-propylphosphonate
- FT-0625163
- Di-n-butyl 1-propanephosphonate
- DTXSID70196782
- WLN: 4OPO&3&O4
- XCUMIEFHVASVMQ-UHFFFAOYSA-N
- Propylphosphonic acid, dibutyl ester
- Z56763453
- MFCD00041391
-
- MDL： MFCD00041391
- Inchi： 1S/C11H25O3P/c1-4-7-9-13-15(12,11-6-3)14-10-8-5-2/h4-11H2,1-3H3
- InChI Key： XCUMIEFHVASVMQ-UHFFFAOYSA-N
- SMILES： P(CCC)(=O)(OCCCC)OCCCC
Computed Properties
- Exact Mass: 236.15400
- Monoisotopic Mass: 236.15413165g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- Color/Form: colorless liquid
- PSA: 45.34000
- LogP: 4.22290
- Solubility: Uncertain
Phosphonic acid, propyl-, dibutyl ester Security Information
- Safety Instruction： S24/25
- Safety Term：S24/25
Phosphonic acid, propyl-, dibutyl ester Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Phosphonic acid, propyl-, dibutyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB147494-25 g |
Dibutyl(1-propyl)phosphonate; . |
4628-12-0 | 25 g |
€439.20 | 2023-07-20 | ||
| abcr | AB147494-25g |
Dibutyl(1-propyl)phosphonate; . |
4628-12-0 | 25g |
€439.20 | 2023-09-17 |
Phosphonic acid, propyl-, dibutyl ester Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
4628-12-0 (Phosphonic acid, propyl-, dibutyl ester) Related Products
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- 15916-48-0(Phosphonic acid,P-3-buten-1-yl-, diethyl ester)
- 2404-75-3(Diethyl butylphosphonate)
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- 1068-07-1(Diethyl 1-octylphosphonate)
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- 18812-51-6(Diethyl propylphosphonate)
- 16165-68-7(Diethyl 1-decylphosphonate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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